Cas no 60035-83-8 (N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea)

• Product Name: N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea
• CAS No: 60035-83-8
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD00509912
• CID: 499451
• Update Time: 2026-04-29

N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-N'-phenyl-
• 1-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-3-phenylurea
• N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea

• MDL： MFCD00509912

Computed Properties

• Exact Mass: 240.11108

Experimental Properties

• PSA: 101.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea

Comprehensive Overview of N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea (CAS No. 60035-83-8)

N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea, with the CAS number 60035-83-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and material science. This compound, often referred to by its systematic name, is a derivative of urea, featuring a unique hydroxyl-rich structure that enhances its solubility and reactivity. The presence of multiple hydroxymethyl groups makes it a versatile intermediate in synthetic chemistry, particularly in the design of hydrophilic polymers and drug delivery systems.

In recent years, the demand for biocompatible and sustainable chemicals has surged, driven by consumer awareness and regulatory pressures. N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea aligns with these trends due to its potential applications in green chemistry and biodegradable materials. Researchers are exploring its use in cosmetic formulations, where its moisturizing properties and low toxicity profile make it an attractive alternative to traditional petroleum-based ingredients.

The compound's CAS No. 60035-83-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthesis methods, physicochemical properties, and safety data. For instance, its melting point, solubility in water, and stability under various pH conditions are critical parameters for formulators. Additionally, its potential role in anti-aging creams and wound healing products has sparked interest among cosmetic scientists.

From a technical perspective, N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea exhibits a balanced combination of hydrogen bonding and steric effects, which influence its interaction with biological macromolecules. This property is particularly valuable in drug design, where the compound can serve as a scaffold for targeting specific enzymes or receptors. Recent studies have highlighted its potential in diabetes management, owing to its ability to modulate glycation pathways.

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Looking ahead, the compound's adaptability to nanotechnology and 3D printing applications presents exciting opportunities. For example, its incorporation into hydrogel matrices could revolutionize tissue engineering. As sustainability remains a hot topic, N-2-Hydroxy-1,1-bis(hydroxymethyl)ethyl-N'-phenylurea is poised to play a pivotal role in the development of eco-friendly alternatives across multiple industries.